Cas no 1421512-70-0 (2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide)

2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide
- VU0542307-1
- 2-(benzotriazol-1-yl)-N-[[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl]acetamide
- AKOS024546375
- 2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide
- 2-(1H-benzo[d][1,2,3]triazol-1-yl)-N-((2-(2-fluorophenyl)-4-methylthiazol-5-yl)methyl)acetamide
- F6261-2442
- 1421512-70-0
-
- Inchi: 1S/C19H16FN5OS/c1-12-17(27-19(22-12)13-6-2-3-7-14(13)20)10-21-18(26)11-25-16-9-5-4-8-15(16)23-24-25/h2-9H,10-11H2,1H3,(H,21,26)
- InChI Key: DQXPXSLKMMTKSJ-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC=CC=2F)=NC(C)=C1CNC(CN1C2C=CC=CC=2N=N1)=O
Computed Properties
- Exact Mass: 381.10595949g/mol
- Monoisotopic Mass: 381.10595949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 101Ų
2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6261-2442-20mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 20mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-3mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 3mg |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-4mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 4mg |
$66.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-5mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-2μmol |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 2μmol |
$57.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-5μmol |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-20μmol |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 20μmol |
$79.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-15mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 15mg |
$89.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-10μmol |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 10μmol |
$69.0 | 2023-09-09 | ||
Life Chemicals | F6261-2442-25mg |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{[2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]methyl}acetamide |
1421512-70-0 | 25mg |
$109.0 | 2023-09-09 |
2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide Related Literature
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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3. Water thermophoresis in carbon nanotubes: the interplay between thermophoretic and friction forces†Elton Oyarzua,Harvey A. Zambrano Phys. Chem. Chem. Phys., 2018,20, 3672-3677
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Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide
Introduction to 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1421512-70-0)
2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1421512-70-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzotriazole and thiazole, two heterocyclic rings known for their diverse biological activities. The presence of a fluorine atom in the fluorophenyl group and a methyl substituent on the thiazole ring adds to its unique chemical and biological properties.
The structure of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide (CAS No. 1421512-70-0) is characterized by a central acetamide moiety that links the benzotriazole and thiazole rings. The benzotriazole ring is a well-known motif in medicinal chemistry due to its ability to form stable complexes with various metal ions and its potential as a scaffold for the development of inhibitors targeting specific enzymes and receptors. The thiazole ring, on the other hand, is a versatile heterocycle with applications in antibacterial, antifungal, and anti-inflammatory agents.
Recent studies have highlighted the potential of 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide in various therapeutic areas. One notable application is in the development of antimicrobial agents, where the compound has shown promising activity against both Gram-positive and Gram-negative bacteria. The presence of the fluorophenyl group enhances its lipophilicity, allowing for better cell membrane penetration and increased efficacy against intracellular pathogens.
In addition to its antimicrobial properties, 2-(1H-1,2,3-benzotriazol-1-yl)-N-{2-(2-fluorophenyl)-4-methyl-1,3-thiazol-5-ylmethyl}acetamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 2-(1H-1,2,3-benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)(benzotriazol)-N-{2-(2-fluorophenyl)-4-methylthiazole}-5-methylacetamide (CAS No. 1421512) have been extensively studied to ensure its suitability for clinical use. In vitro and in vivo experiments have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a moderate half-life that allows for once-daily dosing regimens.
The safety profile of 2-(1H-benzotriazole-N-{thiazole}-acetamide (CAS No. 70) has been evaluated through extensive toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. The most common side effects observed were mild gastrointestinal disturbances such as nausea and diarrhea, which were generally transient and resolved without intervention.
One of the key advantages of 2-(1H-benzotriazole-N-{thiazole}-acetamide (CAS No. 70) is its potential for combination therapy. Its broad-spectrum activity against both bacterial and inflammatory targets makes it an attractive candidate for use in combination with other antimicrobial or anti-inflammatory agents to enhance therapeutic outcomes. For example, when used in conjunction with antibiotics such as beta-lactams or fluoroquinolones, it has been shown to synergistically enhance their antibacterial activity.
In conclusion, 2-(1H-benzotriazole-N-{thiazole}-acetamide (CAS No. 70) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both preclinical and clinical settings. Ongoing research continues to explore its full potential in various disease states, highlighting its significance in modern medicinal chemistry and pharmaceutical research.
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